Cas no 88465-81-0 (ARPHAMENINE B)

• Product Name: ARPHAMENINE B
• CAS No: 88465-81-0
• MF: C₁₆H₂₅ClN₄O₄
• MW: 372.847102880478
• CID: 727781
• Update Time: 2024-03-01

ARPHAMENINE B Chemical and Physical Properties

Names and Identifiers

• ARPHAMENINE B
• 5-amino-8-guanidino-2-(4-hydroxyphenylmethyl)-4-oxooctanoicacidhydrochlorid
• alpha-(3-amino-6-((aminoiminomethyl)amino)-2-oxohexyl)-4-hydroxybenzenepropa
• benzenepropanoicacid,alpha-(3-amino-6-((aminoiminomethyl)amino)-2-oxohexyl)-4
• monohydrochloride,(s-(r*,s*))--hydroxy
• arphamenine B hydrochloride
• Asarone

• Inchi： 1S/C16H24N4O4.ClH/c17-13(2-1-7-20-16(18)19)14(22)9-11(15(23)24)8-10-3-5-12(21)6-4-10;/h3-6,11,13,21H,1-2,7-9,17H2,(H,23,24)(H4,18,19,20);1H/t11-,13+;/m1./s1
• InChI Key： JBDPEPZHJGYZFT-YLAFAASESA-N
• SMILES： C(C1C=CC(O)=CC=1)[C@@H](C(=O)O)CC(=O)[C@@H](N)CCCNC(N)=N.Cl

Computed Properties

• Exact Mass: 372.15600
• Monoisotopic Mass: 770.327
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 53
• Rotatable Bond Count: 20
• Complexity: 525
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 413A^2

Experimental Properties

• Boiling Point: 646.5°C at 760 mmHg
• Flash Point: 344.8°C
• PSA: 162.52000
• LogP: 2.87850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives